Cas no 946212-49-3 (4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine)

• Product Name: 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine
• CAS No: 946212-49-3
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 5443660
• Update Time: 2025-10-30

4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-propan-2-ylphenyl)-5-(1-thiophen-2-ylsulfonylpiperidin-4-yl)-1,2,4-oxadiazole
• 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine

• Inchi： 1S/C20H23N3O3S2/c1-14(2)15-5-7-16(8-6-15)19-21-20(26-22-19)17-9-11-23(12-10-17)28(24,25)18-4-3-13-27-18/h3-8,13-14,17H,9-12H2,1-2H3
• InChI Key： FVDCTNQYLPWVBS-UHFFFAOYSA-N
• SMILES： O1C(C2CCN(S(C3SC=CC=3)(=O)=O)CC2)=NC(C2=CC=C(C(C)C)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine

Comprehensive Analysis of 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine (CAS No. 946212-49-3)

The compound 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine (CAS No. 946212-49-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core and a thiophene sulfonyl moiety, makes it a promising candidate for various applications, including drug discovery and advanced material development. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine has surged due to their versatility in medicinal chemistry. The 1,2,4-oxadiazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-target interactions. Meanwhile, the thiophene sulfonyl group enhances the compound's solubility and bioavailability, addressing one of the key challenges in modern drug design. These attributes align with current trends in precision medicine and personalized therapeutics, where researchers seek molecules with tailored properties.

The synthesis of CAS No. 946212-49-3 involves multi-step organic reactions, including cyclization and sulfonylation, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic profiles, making it a subject of interest for ADMET studies. Additionally, the compound's aromatic and heterocyclic components contribute to its potential use in organic electronics, such as OLEDs or sensors, where conjugated systems are highly valued.

From an industrial perspective, 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine is often discussed in the context of high-throughput screening and fragment-based drug discovery. Its scaffold is compatible with combinatorial chemistry, enabling rapid derivatization for structure-activity relationship (SAR) studies. This aligns with the growing emphasis on AI-driven drug discovery, where computational models predict the bioactivity of such compounds before lab synthesis. Searches for "oxadiazole derivatives in drug discovery" or "thiophene sulfonyl piperidine applications" reflect the broader scientific curiosity around this molecule.

Environmental and regulatory considerations for CAS No. 946212-49-3 are also noteworthy. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's biodegradability and ecotoxicity profiles are under investigation, as sustainability becomes a priority in chemical R&D. This resonates with the increasing popularity of green chemistry and benign-by-design approaches in the pharmaceutical industry.

In summary, 4-{3-4-(propan-2-yl)phenyl-1,2,4-oxadiazol-5-yl}-1-(thiophene-2-sulfonyl)piperidine represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and advanced materials, coupled with its alignment with trends like computational chemistry and sustainable synthesis, ensures its continued prominence in scientific discourse. Researchers and industry professionals searching for "novel oxadiazole-based therapeutics" or "sulfonylated heterocycles applications" will find this compound a valuable reference point.